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Compound of Interest

Compound Name: ZD0947

Cat. No.: B1682409

AZD0947: Not a Cancer Therapeutic

Contrary to the topic of this request, the compound AZD0947 is not a therapeutic agent for
cancer research. Available information indicates that AZD0947 is a potassium (K+) channel
opener.[1] This compound was under investigation by AstraZeneca for the potential treatment
of overactive bladder.[1]

Development of AZD0947 appears to have been discontinued. The drug was in Phase Il clinical
trials as of March 2003, but by October 2004, it was no longer listed in the company's
development pipeline.[1]

Due to the fact that AZD0947 was not developed for oncological applications, there is no
publicly available data on its use in cancer research models. Consequently, the creation of
detailed application notes, experimental protocols, quantitative data tables, and signaling
pathway diagrams for this compound in the context of cancer research is not possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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